2-(3-Fluoro-4-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-(3-fluoro-4-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9FO3/c14-11-7-8(5-6-12(11)15)9-3-1-2-4-10(9)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: MAVWCSBHVVPHHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)O)F)C(=O)O
• Molecular Formula: C13H9FO3
• DSSTOX Substance ID: DTXSID30683269
• Molecular Weight: 232.21 g/mol
• CAS RN: 1261896-04-1

Description

2-(3-Fluoro-4-hydroxyphenyl)benzoic acid, 95%, is a synthetic organic compound that is used as a reagent in various scientific research applications. It is a white crystalline solid with a melting point of 152-154°C, and is soluble in both ethanol and DMSO. This compound is also known as 3-Fluoro-4-hydroxybenzoic acid, and is used in a variety of laboratory experiments.

Scientific Research Applications

2-(3-Fluoro-4-hydroxyphenyl)benzoic acid is used in a variety of scientific research applications. It is used as a reagent for the synthesis of various compounds, such as 4-fluoro-3-hydroxybenzaldehyde, 4-fluoro-3-hydroxybenzoic acid, and 4-fluoro-3-hydroxybenzoyl chloride. It is also used as a reagent in the synthesis of various drugs, such as fluoxetine, paroxetine, and sertraline. Additionally, it is used in the synthesis of various dyes and pigments, such as fluorescein and fluorescein isothiocyanate.

Mechanism of Action

2-(3-Fluoro-4-hydroxyphenyl)benzoic acid is a synthetic organic compound, and its mechanism of action is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins, which are hormones involved in inflammation and pain. By inhibiting the activity of COX-2, 2-(3-Fluoro-4-hydroxyphenyl)benzoic acid may be able to reduce inflammation and pain.
Biochemical and Physiological Effects
2-(3-Fluoro-4-hydroxyphenyl)benzoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). Additionally, studies in animals have shown that it can reduce inflammation and pain. In humans, it has been used as an anti-inflammatory agent, although its efficacy has not been fully established.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(3-Fluoro-4-hydroxyphenyl)benzoic acid in laboratory experiments is its availability and affordability. It can be easily purchased from chemical suppliers, and it is relatively inexpensive. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. It is a relatively strong acid, so it must be handled with care and stored properly. Additionally, it can be toxic if ingested or inhaled, so proper safety precautions should be taken when using it.

Future Directions

There are many potential future directions for research involving 2-(3-Fluoro-4-hydroxyphenyl)benzoic acid. One potential direction is to further explore its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted to explore its use in the synthesis of various drugs and dyes. Finally, more research could be conducted to investigate its potential as an anti-inflammatory agent in humans.

Synthesis Methods

2-(3-Fluoro-4-hydroxyphenyl)benzoic acid is synthesized through a two-step synthesis. The first step involves the reaction of 4-hydroxybenzaldehyde with potassium fluoride in a methanol solution. This reaction yields 4-fluoro-3-hydroxybenzoic acid. The second step involves the reaction of 4-fluoro-3-hydroxybenzoic acid with aqueous sodium hydroxide to yield 2-(3-fluoro-4-hydroxyphenyl)benzoic acid.